Perforine

• CAS No.: 18063-20-2
• Product Name: Perforine
• Molecular Formula: C18H25NO5
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 8-(3-hydroxy-3-methylbutyl)-4,8-dimethoxy-6,7-dihydro-5H-furo[2,3-b]quinolin-7-ol
• Standard InChI: InChI=1S/C18H25NO5/c1-17(2,21)8-9-18(23-4)13(20)6-5-11-14(22-3)12-7-10-24-16(12)19-15(11)18/h7,10,13,20-21H,5-6,8-9H2,1-4H3
• Standard InChIKey: KHGNFPUMBJSZSM-UHFFFAOYSA-N
• SMILES: CC(C)(CCC1(C(CCC2=C1N=C3C(=C2OC)C=CO3)O)OC)O
• Canonical SMILES: CC(C)(CCC1(C(CCC2=C1N=C3C(=C2OC)C=CO3)O)OC)O
• Description: It is a sedative and analgesic compoundTetrahydroquinoline Alkaloid, extracted from Haplophyllum perforatum
• Reference: - Z. Sh. Faizutdinova, I. A. Bessonova, S. Yu. Yunusov, /Structure of perforine and haplophyllidine/, Chemistry of Natural Compounds (1967), Volume 3, Issue 5, p 356- I. A. Bessonova, Z. Sh. Faizutdinova, Ya. V. Rashkes, M. R. Yagudaev, S. Yu. Yunusov, /Mass and NMR spectra of haplophyllidine and perforine and of their derivatives/, Chemistry of Natural Compounds (1969), Volume 5, Issue 4, pp 273-279- Akhmedkhodzhaeva Kh., Kamilov I., Nasirov S., /To the pharmacology of alkaloid Perforine/, In book: �Pharmacology of alkaloids and glycosides�. Tashkent, 1967, p. 14 � 24 (Rus.)- Akhmedkhodzhaeva Kh., /Influence of Haplophyllum alkaloids on functions of sexual glands/, Problems of Pharmacology and Toxicology. Tashkent, 1975, p. 113 � 116 (Rus.)
• PubChem Compound: 644731
• Last Modified: Nov 11 2021